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Compound of Interest

Compound Name: ErsoO

Cat. No.: B10828053

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
Erbium(lll) sulfate (ErSO). The following information is designed to ensure the safe handling
and disposal of this compound in a laboratory setting.

Hazard Identification and Classification

Erbium(lll) sulfate is classified as a hazardous substance. The primary routes of exposure are
inhalation, skin contact, and eye contact.[1] The compound is known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]
[2]

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

[rritation irritation[1][2]

Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 L

Single Exposure irritation[1][2]

Signal Word: Warning
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Hazard Pictogram:

&#x26A0;&H#XFEOF;

Personal Protective Equipment (PPE)

When handling Erbium(lll) sulfate, it is crucial to use appropriate personal protective

equipment to prevent exposure.

PPE Type

Specifications

Rationale

Respiratory Protection

NIOSH/MSHA approved

respirator

To be used when dust or
fumes are present to prevent

respiratory irritation.[1]

Hand Protection

Impermeable gloves (e.g.,
Nitrile rubber)

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Chemical safety goggles or a

face shield

To protect eyes from dust
particles and splashes,
preventing serious eye

irritation.

Skin and Body Protection

Protective work clothing, lab

coat

To prevent skin exposure and
contamination of personal
clothing.[1]

Handling and Storage Procedures

Proper handling and storage are essential to maintain the integrity of Erbium(lll) sulfate and

ensure the safety of laboratory personnel.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[1]

¢ Avoid generating dust during handling.[1]
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» Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

o Take off contaminated clothing and wash it before reuse.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed and properly labeled.[1]

Protect the compound from moisture as it is hygroscopic.[1]

Store away from incompatible materials such as acids and oxidizing agents.[1]

Experimental Workflow for Handling ErSO

The following diagram outlines the standard operating procedure for the safe handling of
Erbium(lll) sulfate in a laboratory setting.
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Preparation

Don appropriate PPE:
- Respirator
- Impermeable Gloves
- Safety Goggles
- Lab Coat

l

Prepare workspace in a
well-ventilated fume hood

l

Gather all necessary
equipment and ErSO

Proceed to handling

Handling
A4

Carefully weigh ErSO,
avoiding dust generation

l

Transfer ErSO to reaction
vessel or for use

,

Conduct experiment following
established protocols

Experiment complete

Cleanup 8vz Disposal

Decontaminate workspace
and equipment

l

Dispose of ErSO waste in a
-labeled, sealed container

=
~<

Remove PPE in the Follow institutional and
correct order local regulations for final disposal
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ErSO Waste Ge@

Collect waste in a designated,
properly labeled, sealed container

'

Store waste container in a secure,
well-ventilated area away from
incompatible materials

l

Maintain accurate records of
waste generation and storage

'

Submit a hazardous waste
disposal request to the
institutional EHS department

'

Arrange for pickup by a
certified hazardous waste
disposal vendor

Waste Disposed of in
Accordance with Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guide for Erbium(lll)
Sulfate (ErSO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828053#personal-protective-equipment-for-
handling-erso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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